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Compound of Interest

Compound Name: 4-Isopropylbenzohydrazide

Cat. No.: B1346130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

4-Isopropylbenzohydrazide. It is intended for informational purposes for a professional

audience and should not be substituted for a formal risk assessment. Always consult the most

current Safety Data Sheet (SDS) before handling this chemical and adhere to all institutional

and regulatory safety protocols.

Introduction
4-Isopropylbenzohydrazide (CAS No: 5351-24-6) is a chemical compound with potential

applications in pharmaceutical and chemical synthesis.[1][2] As with any research chemical, a

thorough understanding of its safety profile, potential toxicity, and proper handling procedures

is paramount to ensure the safety of laboratory personnel and the integrity of experimental

outcomes. This guide synthesizes the available information on 4-Isopropylbenzohydrazide,

focusing on its hazard identification, toxicological profile, and recommended handling practices.

Chemical and Physical Properties
A summary of the known and predicted physical and chemical properties of 4-
Isopropylbenzohydrazide is presented below. This information is crucial for safe storage,

handling, and experimental design.
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Property Value Source

Molecular Formula C₁₀H₁₄N₂O PubChem[3]

Molecular Weight 178.23 g/mol PubChem[3]

CAS Number 5351-24-6 PubChem[3]

IUPAC Name 4-propan-2-ylbenzohydrazide PubChem[3]

Melting Point 91-92 °C ChemicalBook[1]

Density (Predicted) 1.067 ± 0.06 g/cm³ ChemicalBook[1]

pKa (Predicted) 12.77 ± 0.10 ChemicalBook[1]

XLogP3 1.5 PubChem[3]

Hydrogen Bond Donor Count 2 PubChem[3]

Hydrogen Bond Acceptor

Count
2 PubChem[3]

Rotatable Bond Count 2 PubChem[3]

Toxicological Information
Currently, specific quantitative toxicological data, such as LD50 values from dedicated studies

on 4-Isopropylbenzohydrazide, are not readily available in the public domain. However, the

compound is classified under the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS), which indicates its potential hazards based on available data and

computational models.

GHS Hazard Classification
The GHS classification for 4-Isopropylbenzohydrazide indicates that it is considered

hazardous.[3] The primary concerns are related to its acute toxicity upon exposure through

various routes.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source: PubChem[3]

Safety and Handling
Given the GHS classification, stringent safety precautions should be followed when handling 4-
Isopropylbenzohydrazide.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are required.

For larger quantities or when there is a risk of splashing, additional protective clothing may

be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If a fume hood is not available or if aerosolization is possible, a

NIOSH-approved respirator appropriate for organic vapors and particulates should be used.
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Handling and Storage
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Handle only in a chemical fume hood.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Incompatible materials: Strong oxidizing agents.

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash it

before reuse. If skin irritation occurs, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Experimental Protocols for Toxicity Assessment
(Generalized)
While specific experimental data for 4-Isopropylbenzohydrazide is lacking, the following

sections outline the standard methodologies based on OECD guidelines that would be

employed to assess its toxicity. These protocols are provided as a reference for researchers

who may need to conduct such studies.

Acute Oral Toxicity (Based on OECD Guideline 423)
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This method allows for the estimation of the LD50 and the identification of the hazard class.

Phase 1: Sighting Study Phase 2: Main Study

Dose single animal at 300 mg/kg

Observe for 48 hours

Outcome?

Toxicity: Dose second animal at 50 mg/kg

Toxicity

No Toxicity: Dose second animal at 2000 mg/kg

No Toxicity

Dose 2 additional animals at selected starting dose

Observe for 14 days (mortality, clinical signs, body weight)

Necropsy of all animals

Data Analysis: Determine GHS Category

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (OECD 423).

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test determines the toxicity following a single dermal application.
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Preparation Dosing and Observation

Select healthy young adult rats (e.g., Sprague-Dawley)

Acclimatize animals for at least 5 days

Clip fur from the dorsal area (approx. 10% of body surface) 24h before test

Apply test substance uniformly to clipped skin (limit dose: 2000 mg/kg)

Cover with porous gauze and non-irritating tape for 24 hours

Observe animals for 14 days (skin reactions, clinical signs, mortality)

Perform necropsy on all animals

Data Analysis

Exposure Post-Exposure

Generate test atmosphere (dust/mist)

Expose groups of animals (e.g., rats) for 4 hours

Monitor chamber concentration, particle size, temperature, and humidity

Observe animals for 14 days (mortality, clinical signs, body weight)

Perform necropsy on all animals

Determine LC50 and GHS classification
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Assay Procedure Data Analysis

Prepare bacterial strains (e.g., Salmonella typhimurium TA98, TA100, etc.)

Mix bacteria, test compound (various concentrations), and S9 mix (for metabolic activation)

Pour mixture onto minimal glucose agar plates

Incubate for 48-72 hours

Count revertant colonies

Compare to negative (solvent) control

Assess for a dose-related increase in revertants

Determine mutagenic potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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